Cas no 799262-05-8 (2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-)

2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- structure
799262-05-8 structure
Product name:2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
CAS No:799262-05-8
MF:C11H10O3
MW:190.1953
CID:531440
PubChem ID:54707791

2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
    • 8-ethyl-4-hydroxychromen-2-one
    • 8-Ethyl-4-hydroxycoumarin
    • EN300-372536
    • DTXSID20716116
    • SCHEMBL5344800
    • 8-Ethyl-4-hydroxy-2H-1-benzopyran-2-one
    • 8-ethyl-4-hydroxy-2H-chromen-2-one
    • XQUYEEGXQDHSKI-UHFFFAOYSA-N
    • 799262-05-8
    • Inchi: InChI=1S/C11H10O3/c1-2-7-4-3-5-8-9(12)6-10(13)14-11(7)8/h3-6,12H,2H2,1H3
    • InChI Key: XQUYEEGXQDHSKI-UHFFFAOYSA-N
    • SMILES: CCC1=C2C(=CC=C1)C(=CC(=O)O2)O

Computed Properties

  • Exact Mass: 190.062994177g/mol
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-372536-1.0g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
1.0g
$884.0 2025-03-18
Enamine
EN300-372536-5.0g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
5.0g
$2566.0 2025-03-18
Enamine
EN300-372536-10.0g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
10.0g
$3807.0 2025-03-18
Enamine
EN300-372536-0.5g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
0.5g
$849.0 2025-03-18
Enamine
EN300-372536-0.25g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
0.25g
$814.0 2025-03-18
Enamine
EN300-372536-0.05g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
0.05g
$744.0 2025-03-18
Enamine
EN300-372536-0.1g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
0.1g
$779.0 2025-03-18
Enamine
EN300-372536-2.5g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
2.5g
$1735.0 2025-03-18

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